Cas no 1211587-62-0 (3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester
• CAS No: 1211587-62-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4779602
• Update Time: 2025-10-22

3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester
• ethyl 4-(cyanomethyl)nicotinate

• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)9-7-12-6-4-8(9)3-5-11/h4,6-7H,2-3H2,1H3
• InChI Key： BELCMFWUPKDMMU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CC#N)=C1C(OCC)=O

Additional information on 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester

Comprehensive Overview of 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester (CAS No. 1211587-62-0)

3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester (CAS No. 1211587-62-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the pyridine derivative family, characterized by a cyanomethyl substitution at the 4-position and an ethyl ester functional group. Its molecular formula is C₁₀H₁₀N₂O₂, and it is widely utilized as an intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for pyridine-based compounds like 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester has surged, driven by their versatility in medicinal chemistry. A growing trend in AI-driven drug discovery has highlighted the importance of such intermediates, as they serve as building blocks for small-molecule therapeutics. Searches for "pyridine derivatives in drug design" and "ethyl ester applications in pharmaceuticals" have spiked, reflecting the compound's relevance in cutting-edge research. Additionally, its cyanomethyl group offers opportunities for further functionalization, making it a valuable tool for chemists exploring structure-activity relationships (SAR).

The synthesis of 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester typically involves multi-step organic reactions, including esterification and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and NMR spectroscopy. Environmental and regulatory considerations also play a role in its production, with researchers focusing on green chemistry principles to minimize waste. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester has potential applications in agrochemicals and material science. Its pyridine core is a common motif in pesticides and herbicides, while its ester functionality contributes to solubility and bioavailability. The compound's role in catalysis and ligand design is another area of exploration, particularly in metal-organic frameworks (MOFs) and coordination chemistry. These interdisciplinary applications underscore its importance in both academic and industrial settings.

In conclusion, 3-Pyridinecarboxylic acid, 4-(cyanomethyl)-, ethyl ester (CAS No. 1211587-62-0) represents a versatile and valuable compound in modern chemistry. Its structural features and broad applicability make it a focal point for researchers addressing challenges in drug development, sustainable chemistry, and material innovation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advancing molecular design and chemical synthesis.